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Compound of Interest

Compound Name: THALLIUM(I)NITRITE

Cat. No.: B1172598

Thallium(l) Nitrite: A Technical Examination

A Note on Data Availability: While the chemical formula for thallium(l) nitrite is straightforward to
determine, publicly available, in-depth technical data on this specific compound is scarce. It is
significantly less common and less characterized in scientific literature compared to its close
relative, thallium(l) nitrate. Therefore, this guide will provide the chemical formula for thallium(l)
nitrite and then, for the benefit of researchers who may have intended to inquire about the
more common compound, will present a comprehensive technical overview of thallium(l)
nitrate.

The Chemical Formula for Thallium(l) Nitrite
The chemical formula for thallium(l) nitrite is TINO-.

This formula is derived from the combination of the thallium(l) cation (TI*) and the nitrite anion
(NOz27). In this compound, thallium exhibits a +1 oxidation state.

Technical Guide: Thallium(l) Nitrate (TINO3)

This section provides a detailed overview of thallium(l) nitrate, a highly toxic, colorless salt with
the chemical formula TINOs.[1] It is also known as thallous nitrate.[1]

Physicochemical Properties
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Thallium(l) nitrate is a white crystalline solid.[2][3] It is highly soluble in water, a characteristic
that contributes to its high toxicity and absorption through the skin.[1][4]

Property Value

Molecular Formula TINOs3[1][5]

Molar Mass 266.39 g/mol [1]

Melting Point 206 °C (403 °F)[1]

Boiling Point 430 °C (806 °F)[1]
Density 5.55 g/cm3[1]
Appearance Colorless solid[1]
Solubility in Water 9.55 g/100 mL at 20 °C[6]
CAS Number 10102-45-1[1][5]

Synthesis and Reactions

Synthesis: Thallium(l) nitrate can be produced by reacting thallium(l) hydroxide or thallium(l)
carbonate with nitric acid.[1]

e TIOH + HNOs — TINOs + H20[1]
e TI2CO3 +2 HNO3 —» 2 TINOs + CO2 + H20[1]

Reactivity: Thallium(l) nitrate is a strong oxidizing agent and can form flammable or explosive
mixtures with organic materials and other reducing agents.[2][7] Upon heating, it decomposes
to release toxic fumes of thallium and nitrogen oxides.[2]

Experimental Protocols

Synthesis of Thallium(l) Nitrate:

A common laboratory-scale synthesis involves the reaction of thallium metal, thallium(l)
hydroxide, or thallium(l) carbonate with nitric acid.[1]
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Materials:

Thallium(l) carbonate (TI2CO3)
e Dilute nitric acid (HNO3)

« Distilled water

» Beaker

e Stirring rod

o Heating plate

e Crystallizing dish

Procedure:

o Carefully add a stoichiometric amount of dilute nitric acid to a beaker containing a known
quantity of thallium(l) carbonate. The addition should be slow to control the effervescence of
COz2 gas.

e Gently heat the solution while stirring until the reaction is complete and all the thallium(l)
carbonate has dissolved.

« Filter the resulting solution to remove any impurities.

o Transfer the clear filtrate to a crystallizing dish and allow it to cool slowly.
e Colorless crystals of thallium(l) nitrate will form.

e The crystals can be collected by filtration and dried.

Caution: All procedures involving thallium compounds must be carried out in a well-ventilated
fume hood with appropriate personal protective equipment due to their extreme toxicity.

Biological Effects and Toxicity
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Thallium and its compounds are highly toxic to humans and can be absorbed through
ingestion, inhalation, or skin contact.[4] The thallium(l) ion (TI*) mimics the potassium ion (K*)
in the body due to their similar ionic radii, allowing it to enter cells via potassium uptake
pathways and disrupt numerous cellular processes.[4]

Mechanism of Action: The toxicity of thallium is linked to its ability to interfere with sulfur-
containing proteins, such as cysteine.[4] It also inhibits various enzymes and disrupts cellular
metabolism.[6]

Symptoms of Poisoning: Thallium poisoning presents with a wide range of severe symptoms
that can be delayed.[7]

o Acute Symptoms: Gastrointestinal distress (nausea, vomiting, abdominal pain), followed by
neurological symptoms like weakness, numbness, and pain in the limbs.[7][8]

e Chronic Symptoms: Hair loss is a classic sign, along with potential damage to the nervous
system, liver, and kidneys.[4][8]

The logical flow for thallium toxicity can be visualized as follows:

Progression of Thallium Toxicity.

Applications in Research and Industry

Despite its toxicity, thallium(l) nitrate has several specialized applications:
e Organic Synthesis: It is used as an oxidizing agent in various organic reactions.[6]
o Analytical Chemistry: It serves as a reagent for the analysis of other elements.[9][10]

o Materials Science: It is a precursor for synthesizing other thallium compounds used in the
production of special optical glasses, lenses, and semiconductors due to its effect on the
refractive index.[10]

The workflow for its use in creating specialized optical materials can be illustrated as follows:
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Crystal Growth

Synthesis of Thallium-based Optical Materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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